![molecular formula C19H18Cl2N4O3S B4172330 2,4-dichloro-N-({2-[4-(isobutyrylamino)benzoyl]hydrazino}carbonothioyl)benzamide](/img/structure/B4172330.png)
2,4-dichloro-N-({2-[4-(isobutyrylamino)benzoyl]hydrazino}carbonothioyl)benzamide
Overview
Description
2,4-dichloro-N-({2-[4-(isobutyrylamino)benzoyl]hydrazino}carbonothioyl)benzamide, also known as DIBO, is a synthetic compound that has been widely studied for its potential applications in scientific research.
Scientific Research Applications
2,4-dichloro-N-({2-[4-(isobutyrylamino)benzoyl]hydrazino}carbonothioyl)benzamide has been studied for its potential applications in a variety of scientific research areas, including cancer treatment, infectious disease research, and neuroscience. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting a specific protein called TRIM24. In infectious disease research, this compound has been shown to inhibit the replication of HIV-1 by targeting a different protein called integrase. In neuroscience research, this compound has been shown to modulate the activity of a specific type of ion channel called TRPA1.
Mechanism of Action
2,4-dichloro-N-({2-[4-(isobutyrylamino)benzoyl]hydrazino}carbonothioyl)benzamide works by binding to specific proteins in cells and inhibiting their activity. In cancer cells, this compound binds to TRIM24 and prevents it from promoting the growth and survival of cancer cells. In HIV-1 infected cells, this compound binds to integrase and prevents it from integrating the viral DNA into the host cell genome. In neurons, this compound binds to TRPA1 and modulates its activity, which can affect pain perception and other physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific protein it targets and the cell type it is used in. In cancer cells, this compound inhibits the growth and survival of cancer cells. In HIV-1 infected cells, this compound inhibits viral replication. In neurons, this compound modulates ion channel activity, which can affect pain perception and other physiological processes.
Advantages and Limitations for Lab Experiments
One advantage of using 2,4-dichloro-N-({2-[4-(isobutyrylamino)benzoyl]hydrazino}carbonothioyl)benzamide in lab experiments is that it is a synthetic compound that can be easily produced in large quantities. Additionally, this compound has been extensively studied and its mechanism of action is well understood. However, one limitation of using this compound is that it may not be effective in all cell types or in all disease models.
Future Directions
There are several future directions for research on 2,4-dichloro-N-({2-[4-(isobutyrylamino)benzoyl]hydrazino}carbonothioyl)benzamide. One area of interest is the development of this compound derivatives that are more potent or selective for specific proteins. Another area of interest is the use of this compound in combination with other drugs or therapies to enhance their efficacy. Additionally, further research is needed to fully understand the physiological effects of this compound and its potential applications in other areas of scientific research.
Properties
IUPAC Name |
2,4-dichloro-N-[[[4-(2-methylpropanoylamino)benzoyl]amino]carbamothioyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18Cl2N4O3S/c1-10(2)16(26)22-13-6-3-11(4-7-13)17(27)24-25-19(29)23-18(28)14-8-5-12(20)9-15(14)21/h3-10H,1-2H3,(H,22,26)(H,24,27)(H2,23,25,28,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLGOLFYBMREGJU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NNC(=S)NC(=O)C2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18Cl2N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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